Cas no 1217606-86-4 ((2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid)

• Product Name: (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid
• CAS No: 1217606-86-4
• MF: C₄H₇N₃O₃
• MW: 145.116680383682
• CID: 4553155
• PubChem ID: 46780534
• Update Time: 2025-06-11

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

• Inchi： 1S/C4H7N3O3/c1-4(2-8,3(9)10)6-7-5/h8H,2H2,1H3,(H,9,10)/t4-/m1/s1
• InChI Key： BGPVAMRXOWMKRX-SCSAIBSYSA-N
• SMILES： OC(=O)[C@@](N=[N+]=[N-])(C)CO

Computed Properties

• Exact Mass: 145.049
• Monoisotopic Mass: 145.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.9A^2
• XLogP3: 0.4

Experimental Properties

• Melting Point: N/A
• Solubility: Acetone, Dichloromethane, Ethyl Acetate, Methanol

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid

Introduction to (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid (CAS No. 1217606-86-4)

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid (CAS No. 1217606-86-4) is a versatile organic compound that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as Azido-Lactaldehyde, is characterized by its unique structural features, including an azide group, a hydroxyl group, and a carboxylic acid moiety. These functional groups contribute to its diverse reactivity and potential applications in various scientific and industrial processes.

The chemical structure of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid can be represented as follows: CH₃-CH(OH)-CH(N₃)COOH. The presence of the azide group (N₃) makes it an excellent precursor for click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation, drug delivery, and materials science due to its high efficiency and selectivity.

In the context of medicinal chemistry, (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of prodrugs and targeted drug delivery systems. For instance, the azide group can be used to attach targeting ligands or therapeutic agents to specific cellular receptors, enhancing the efficacy and specificity of drug delivery.

The hydroxyl group (OH) in (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid provides additional reactivity and solubility properties. This functional group can participate in hydrogen bonding, which is crucial for interactions with biological macromolecules such as proteins and nucleic acids. The carboxylic acid moiety (COOH) further enhances the compound's solubility in aqueous environments and can be used for conjugation reactions with amino groups on proteins or other biomolecules.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid. One notable approach involves the stereoselective synthesis using chiral auxiliaries or catalysts, ensuring high enantiomeric purity. This is particularly important for applications in pharmaceuticals, where enantiomeric purity can significantly impact the pharmacological properties of a compound.

In addition to its use in drug development, (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid has found applications in materials science. Its ability to undergo click chemistry reactions makes it a valuable component in the synthesis of functional polymers and nanomaterials. These materials have potential applications in areas such as tissue engineering, drug delivery systems, and biosensors.

The safety profile of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid has also been extensively studied. While the azide group can be potentially reactive under certain conditions, modern synthetic protocols have been developed to minimize any associated risks. Proper handling and storage guidelines are essential to ensure safe use in laboratory settings.

In conclusion, (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid (CAS No. 1217606-86-4) is a multifunctional compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive candidate for various synthetic strategies and biological applications. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in modern scientific research.